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Compound of Interest

Compound Name: cis-VZ185

Cat. No.: B2814098

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals designing experiments with the potent and selective BRD7 and
BRD9 degrader, VZ185, and its inactive diastereomer, cis-VZ185, which serves as a negative
control.

Introduction

VZ185 is a Proteolysis Targeting Chimera (PROTAC) that potently and selectively induces the
degradation of Bromodomain-containing protein 7 (BRD7) and Bromodomain-containing
protein 9 (BRD9).[1][2] It functions by forming a ternary complex between the von Hippel-
Lindau (VHL) E3 ubiquitin ligase and either BRD7 or BRD?9, leading to their ubiquitination and
subsequent degradation by the proteasome.[3][4] The diastereomer, cis-VZ185, is unable to
bind to VHL and therefore does not induce degradation, making it an ideal negative control to
delineate between biological effects resulting from BRD7/9 degradation versus off-target effects
or target engagement alone.[2][4]

Data Presentation

Table 1: In Vitro Potency and Cellular Activity of VZ185
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Parameter Cell Line Value Reference

BRD9 Degradation

RI-1 1.8nM [2]
DCso
EOL-1 2.3nM [4]
A-204 8.3 nM [4]
BRD7 Degradation

RI-1 4.5 nM [2]
DCso
Cell Viability ECso EOL-1 3.4 nM [4]
A-204 39.8 nM [4]

Table 2: Pharmacokinetic Properties of VZ185

Mean Residence

Species Clearance (% QH) . Bioavailability (s.c.)
Time (h)
uantitativel
Mouse 12 2.1 Q ] Y
bioavailable
uantitativel
Rat 120 2.1 Q _ Y
bioavailable

Mandatory Visualizations
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VZ185 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Negative Control, cis-VZ185]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2814098#designing-experiments-with-vz185-and-its-
negative-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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